Cas no 149608-57-1 (2,5-Hexanediamine,N2-(3-aminopropyl)-)
149608-57-1 structure
Product Name:2,5-Hexanediamine,N2-(3-aminopropyl)-
CAS No:149608-57-1
MF:C9H23N3
MW:173.299021959305
CID:218002
PubChem ID:44154131
Update Time:2025-04-19
2,5-Hexanediamine,N2-(3-aminopropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Hexanediamine,N2-(3-aminopropyl)-
- 5-N-(3-aminopropyl)hexane-2,5-diamine
- 2,5-Hexanediamine, N-(3-aminopropyl)-
- 5,8-Dimethylspermidine
- 149608-57-1
- DTXSID20933689
- N~2~-(3-Aminopropyl)hexane-2,5-diamine
- SCHEMBL14163241
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- Inchi: 1S/C9H23N3/c1-8(11)4-5-9(2)12-7-3-6-10/h8-9,12H,3-7,10-11H2,1-2H3
- InChI Key: DWSORIKZOIATST-UHFFFAOYSA-N
- SMILES: N(CCCN)C(C)CCC(C)N
Computed Properties
- Exact Mass: 173.189197746g/mol
- Monoisotopic Mass: 173.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 95.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 64.1Ų
2,5-Hexanediamine,N2-(3-aminopropyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
149608-57-1 (2,5-Hexanediamine,N2-(3-aminopropyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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